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Compound of Interest

Compound Name: Heneicosane-d44

Cat. No.: B1445965

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Heneicosane-d44, a
deuterated long-chain alkane, for its application in research and development. This document
outlines its suppliers, and physical and chemical properties, and provides a detailed
experimental protocol for its use as an internal standard in quantitative analysis.

Supplier and Availability of Heneicosane-d44

Heneicosane-d44 is available from several specialized chemical suppliers. The availability and
product specifications are summarized in the table below for easy comparison.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Heneicosane-d44.
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Property Value Source
CAS Number 39756-37-1 [11[3]
Molecular Formula C21Da4 [3]
Molecular Weight 340.85 g/mol [1]

n-Heneicosane-d44,
Synonyms ] [1][3]
Heneicosane-d44

Storage Conditions Room temperature [1]

Stable under recommended
- storage conditions. Re-
Stability ] [1]
analysis recommended after

three years.

Applications in Research

Heneicosane-d44 is primarily utilized as an internal standard in quantitative analytical
methods, particularly in gas chromatography-mass spectrometry (GC-MS). Its chemical
properties are nearly identical to its non-deuterated analog, heneicosane, allowing it to mimic
the behavior of the analyte during sample preparation and analysis. However, its increased
mass allows it to be distinguished from the non-deuterated form by a mass spectrometer.

The non-deuterated form, heneicosane, is recognized as a component of insect pheromones
and has been investigated for its potential anti-inflammatory, analgesic, and antipyretic
properties.[5] Therefore, Heneicosane-d44 is a valuable tool for:

e Quantitative analysis of insect pheromones: Accurately measuring the levels of heneicosane
in complex biological or environmental samples.

» Environmental monitoring: Quantifying hydrocarbon contamination in soil and water samples.

e Pharmacokinetic studies: Although less common for a simple alkane, it could be used in
studies investigating the absorption, distribution, metabolism, and excretion of long-chain
hydrocarbons.
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» Petroleum analysis: Serving as an internal standard for the quantification of long-chain
alkanes in petroleum products.

Experimental Protocol: Quantification of
Heneicosane in a Sample Matrix using GC-MS with
Heneicosane-d44 as an Internal Standard

This section provides a detailed methodology for the quantification of heneicosane in a given
sample matrix (e.g., biological tissue, environmental sample) using Heneicosane-d44 as an
internal standard.

Materials and Reagents

+ Heneicosane-d44 (Internal Standard)

Heneicosane (Analytical Standard)

Hexane (or other suitable organic solvent), HPLC grade

Anhydrous Sodium Sulfate

Sample matrix (e.g., insect extract, soil sample)

Standard laboratory glassware and equipment

Preparation of Standard and Stock Solutions

o Heneicosane-d44 Internal Standard Stock Solution (100 pg/mL): Accurately weigh 10 mg of
Heneicosane-d44 and dissolve it in 100 mL of hexane.

o Heneicosane Analytical Standard Stock Solution (100 pug/mL): Accurately weigh 10 mg of
heneicosane and dissolve it in 100 mL of hexane.

o Calibration Standards: Prepare a series of calibration standards by diluting the Heneicosane
Analytical Standard Stock Solution with hexane to achieve concentrations ranging from 0.1
pg/mL to 10 pg/mL. Spike each calibration standard with the Heneicosane-d44 Internal
Standard Stock Solution to a final concentration of 1 pg/mL.
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Sample Preparation

o Extraction:

o For solid samples (e.qg., soil, tissue), weigh a known amount of the homogenized sample
(e.g., 1-5 g) into a glass vial.

o Add a known volume of hexane and vortex or sonicate for 15-30 minutes to extract the
hydrocarbons.

o For liquid samples, perform a liquid-liquid extraction with hexane.

 Internal Standard Spiking: Prior to extraction, spike the sample with a known amount of the
Heneicosane-d44 Internal Standard Stock Solution (e.g., to a final concentration of 1 pg/mL
in the extract).

e Cleanup:
o Centrifuge the extract to pellet any solid material.

o Pass the supernatant through a small column containing anhydrous sodium sulfate to
remove any residual water.

o Concentrate the extract under a gentle stream of nitrogen if necessary.

GC-MS Analysis

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for
analysis.

e GC Conditions:

o Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for hydrocarbon
analysis.

o Injector Temperature: 280 °C
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o Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 300 °C at 10
°C/min, and hold for 10 minutes.

o Carrier Gas: Helium at a constant flow rate.

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Acquisition Mode: Selected lon Monitoring (SIM).
» Monitor characteristic ions for Heneicosane (e.g., m/z 57, 71, 85, 296).

= Monitor characteristic ions for Heneicosane-d44 (e.g., m/z 66, 82, 98, 340). The exact
ions should be determined by analyzing the individual standards.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of heneicosane to the
peak area of Heneicosane-d44 against the concentration of the heneicosane calibration
standards.

o Determine the concentration of heneicosane in the samples by calculating the peak area
ratio and interpolating from the calibration curve.

Diagrams
Experimental Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for the quantification of heneicosane
using Heneicosane-d44 as an internal standard.
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Caption: Workflow for the quantification of heneicosane using a deuterated internal standard.

Logical Relationship of Components in Quantitative
Analysis

The following diagram illustrates the logical relationship between the analyte, internal standard,

and the analytical instrument in achieving accurate quantification.
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Caption: Relationship of components for accurate quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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